N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

• IUPAC Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C18H16F2N4O4S2/c19-12-9-14(20)16-15(10-12)29-18(21-16)23-22-17(25)11-1-3-13(4-2-11)30(26,27)24-5-7-28-8-6-24/h1-4,9-10H,5-8H2,(H,21,23)(H,22,25)
• InChI Key: BNYIPBCMSHMDOB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C18H16F2N4O4S2
• Molecular Weight: 454.5 g/mol

Description

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide, also known as DBT or DBT-H, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties have made it a popular choice among researchers in the field of biochemistry and pharmacology.

Scientific Research Applications

DNA-PK/PI3-K Inhibitory Activity

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide derivatives have been studied for their potential in inhibiting DNA-dependent protein kinase (DNA-PK) and phosphatidylinositol 3-kinase (PI-3K) activities. These compounds, including analogues like NU7441, have shown high potency against DNA-PK, enhancing the cytotoxicity of ionizing radiation in vitro and in vivo. This suggests their potential use in enhancing the efficacy of cancer treatments involving DNA damage-inducing agents (Cano et al., 2013).

Antimicrobial Activities

Compounds with structural similarities to this compound have been synthesized and evaluated for their antimicrobial properties. Studies on derivatives like linezolid-like molecules show that they possess good antitubercular activities, indicating potential use in combating tuberculosis (Başoğlu et al., 2012).

Electrochemical Synthesis Applications

Electrochemical methods have been employed for synthesizing disulfides related to this compound. This approach involves the electrooxidation of related compounds, demonstrating the versatility and efficiency of electrochemical synthesis in creating complex molecular structures (Esmaili & Nematollahi, 2013).